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Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-

CAS No.: 1767-28-8

Cat. No.: B122723

Get Quote

Executive Summary
1-Pyrenol, 6-nitro- (CAS: 1767-28-8) is a functionalized polycyclic aromatic hydrocarbon

(PAH) derivative. It primarily arises as a Phase I metabolite of 1-nitropyrene via cytochrome

P450-mediated hydroxylation. Unlike its parent compound, the presence of the hydroxyl group

at the C1 position alters its hydrophobicity and reactivity, creating a distinct profile of biological

targets. Its toxicity is mediated through three primary axes: genotoxic DNA alkylation (following

nitroreduction), protein adduction (targeting cysteine residues), and oxidative stress induction

(mitochondrial disruption).

Chemical Identity & Physicochemical Profile[1][2][3]
[4]

IUPAC Name: 1-Hydroxy-6-nitropyrene

Synonyms: 6-Nitro-1-pyrenol, 1-Nitropyren-6-ol

Molecular Formula: C₁₆H₉NO₃[1]
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Molecular Weight: 263.25 g/mol [1]

Key Property: The compound possesses both an electron-withdrawing nitro group and an

electron-donating hydroxyl group, creating a "push-pull" electronic system that facilitates

specific metabolic activations.

Primary Biological Targets
Genomic Targets (DNA)
The most critical biological target for 1-Pyrenol, 6-nitro- is nuclear DNA. However, the

compound is a pro-mutagen; it requires metabolic activation to bind DNA.

Target Mechanism: Intercalation followed by covalent bond formation.

Specific Adducts:

dG-C8 Adducts: The primary lesion is formed at the C8 position of guanine. Following

nitroreduction, the resultant N-hydroxy-amine species generates a nitrenium ion that

attacks the C8 of deoxyguanosine.

Predicted Structure:N-(deoxyguanosin-8-yl)-1-amino-6-hydroxypyrene.

Mutagenic Consequence: These bulky adducts cause replication errors, predominantly

inducing G:C

T:A transversions (frameshift mutations) in the p53 tumor suppressor gene and KRAS
oncogene.

Enzymatic Targets (Metabolic Interface)
1-Pyrenol, 6-nitro- interacts with Phase I and Phase II enzymes as both a product and a

substrate.
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Enzyme Family Specific Isoforms Interaction Type
Biological
Consequence

Cytochrome P450
CYP2A13, CYP1A1,

CYP1B1
Substrate / Inducer

Oxidizes the ring to

form reactive

epoxides (e.g., K-

region oxides) or

diols.

Nitroreductases
Xanthine Oxidase,

DT-Diaphorase
Activator

Reduces the -NO₂

group to -NHOH

(hydroxylamine), the

proximate mutagen.

Sulfotransferases SULT1A1 Activator

Sulfates the hydroxyl

group, creating a

labile ester that

spontaneously

generates reactive

carbocations.

UDP-

Glucuronosyltransfera

ses

UGT1A Detoxifier

Conjugates glucuronic

acid for renal

excretion (major

elimination pathway).

Proteomic Targets (Cysteine Adducts)
Recent proteomic profiling suggests that nitro-PAHs form adducts with serum proteins at a

higher frequency than with DNA.

Target Residue: Cysteine thiols (-SH).

Major Target Protein:Serum Albumin (specifically Cys34) and Hemoglobin.

Mechanism: The nitroso intermediate (1-nitroso-6-hydroxypyrene) reacts with sulfhydryl

groups to form sulfinamide adducts.[2] This serves as a biomarker for cumulative exposure.
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Receptor Targets
Aryl Hydrocarbon Receptor (AhR): Like its parent 1-NP, 1-Pyrenol, 6-nitro- is a ligand for

the AhR.

Effect: Binding induces nuclear translocation of AhR, dimerization with ARNT, and

transcriptional activation of the CYP1A1 and CYP1B1 genes (Xenobiotic Response

Element). This creates a positive feedback loop, increasing the bioactivation of the

compound itself.

Mechanism of Action (MOA)
The toxicity of 1-Pyrenol, 6-nitro- is driven by a bifurcated pathway: Nitroreduction (dominant

in hypoxic/bacterial environments) and Ring Oxidation (dominant in aerobic mammalian

tissues).

Pathway Visualization
The following diagram illustrates the metabolic divergence leading to genotoxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b122723/docs?utm_src=pdf-body#technical-guide-biological-targets-mechanism-of-action-for-1-pyrenol-6-nitro
https://www.benchchem.com/product/b122723/docs?utm_src=pdf-body#technical-guide-biological-targets-mechanism-of-action-for-1-pyrenol-6-nitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Pyrenol, 6-nitro-

Ring Oxidation
(CYP1A1/CYP2A13)

Nitroreduction
(Nitroreductases)

Epoxide Intermediate
(K-region oxide)

Aerobic

N-hydroxy-amino-pyrenol

Hypoxic

ROS Generation
(Redox Cycling)

Futility Cycle

DNA Adduct
(dG-C8-Amino-Pyrenol)

Alkylation Nitrenium Ion
(Ultimate Carcinogen)

Acid/Ester Activation

Covalent Binding

Click to download full resolution via product page

Caption: Metabolic activation pathways of 1-Pyrenol, 6-nitro- leading to DNA damage and

oxidative stress.

Oxidative Stress & Apoptosis
Beyond direct DNA damage, the compound undergoes redox cycling. The reduction of the nitro

group to a nitro anion radical is reversible in the presence of oxygen, regenerating the parent

compound and releasing a superoxide anion (

).

Cascade: Superoxide
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Hydrogen Peroxide

Hydroxyl Radical.

Result: Mitochondrial membrane depolarization, release of Cytochrome c, and activation of

the intrinsic apoptotic pathway.

Experimental Methodologies for Target Validation
To validate these targets in a research setting, the following protocols are recommended.

Mutagenicity Assay (Ames Test)
Purpose: Quantify genotoxic potential.

Strains:Salmonella typhimurium TA98 (detects frameshifts) and TA98NR (nitroreductase-

deficient).

Protocol:

Incubate bacteria with 1-Pyrenol, 6-nitro- (0.1 - 10 µ g/plate ).

Condition A: Without S9 mix (tests direct-acting mutagenicity via bacterial

nitroreductases).

Condition B: With S9 rat liver homogenate (tests CYP-mediated activation).

Interpretation: A drop in revertants in TA98NR compared to TA98 confirms nitroreduction is

the activation mechanism.

32P-Postlabeling (DNA Adduct Detection)
Purpose: Detect and quantify specific dG-C8 adducts.

Sensitivity: 1 adduct per

nucleotides.

Workflow:
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Isolate DNA from treated cells (e.g., HepG2).

Digest DNA to deoxyribonucleoside 3'-monophosphates using Micrococcal Nuclease.

Label adducts with

using T4 polynucleotide kinase.

Separate via multidimensional Thin Layer Chromatography (TLC).

Visualize via autoradiography. Adducts of 1-Pyrenol, 6-nitro- will migrate to distinct

positions based on polarity (more polar than 1-NP adducts due to the -OH group).

AhR Luciferase Reporter Assay
Purpose: Confirm receptor binding and activation.

Cell Line: HepG2-XRE-Luc (stably transfected with Xenobiotic Response Element linked to

Luciferase).

Protocol:

Seed cells in 96-well plates.

Treat with compound (0.1 - 10 µM) for 24 hours.

Lyse cells and add luciferin substrate.

Measure luminescence.[3]

Control: Co-treat with CH-223191 (AhR antagonist) to verify specificity.

Data Summary: Mutagenic Potency
Comparative mutagenicity data highlights the role of the nitro group position and metabolic

state.
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Compound
TA98 (-S9)
Revertants/nmol

TA98 (+S9)
Revertants/nmol

Mechanism Note

1-Nitropyrene (Parent) ~500 ~1,200 Requires activation.

1-Pyrenol, 6-nitro- ~200 - 400 High

Hydroxyl group

increases polarity,

potentially aiding

excretion but retaining

mutagenicity.

1-Aminopyrene < 10 High
Requires S9

oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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